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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B12403404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,
physicochemical properties, and applications of 2-Ethylhexyl acetate-d17. This deuterated
analog of 2-Ethylhexyl acetate serves as a valuable tool in analytical chemistry, particularly in
guantitative mass spectrometry-based methods.

Commercial Availability

2-Ethylhexyl acetate-d17 is available from several chemical suppliers specializing in stable
isotope-labeled compounds. The primary use of this compound is as an internal standard for
the quantification of 2-Ethylhexyl acetate in various matrices. Below is a summary of its
commercial availability.
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Supplier CAS Number Common Applications
Tracer, Internal standard for
MedchemExpress 1219802-70-6 NMR, GC-MS, or LC-MS

analysis[1]

BOC Sciences

1219802-70-6

Environmental VOC tracking,
fragrance stability studies, GC-
MS internal standard for
solvent and plasticizer

analysis[2]

LGC Standards

1219802-70-6

Reference material

Physicochemical Properties

The physical and chemical properties of 2-Ethylhexyl acetate-d17 are crucial for method

development in analytical chemistry. The following table summarizes key properties, with the

understanding that the deuterated form will have very similar properties to the non-deuterated

parent compound, 2-Ethylhexyl acetate.

Property Value

Molecular Formula C10H3D1702

Molecular Weight 189.37 g/mol

CAS Number 1219802-70-6

Appearance Colorless liquid

Boiling Point ~199 °C (for non-deuterated form)[3]

Flash Point ~71 °C (for non-deuterated form)[3]

Density ~0.873 g/cm? at 20 °C (for non-deuterated form)
[3]

Solubility Slightly soluble in water[3][4]
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Applications in Quantitative Analysis

2-Ethylhexyl acetate-d17 is primarily utilized as an internal standard in isotope dilution mass
spectrometry (IDMS). This technique is a gold standard for accurate quantification in complex
matrices. The key advantages of using a deuterated internal standard like 2-Ethylhexyl
acetate-d17 include:

» Correction for Matrix Effects: It co-elutes with the non-deuterated analyte, experiencing
similar ionization suppression or enhancement in the mass spectrometer source.

o Compensation for Sample Loss: Any loss of the analyte during sample preparation (e.g.,
extraction, cleanup) will be mirrored by a proportional loss of the internal standard.

e Improved Precision and Accuracy: By normalizing the analyte's signal to the internal
standard's signal, the method's precision and accuracy are significantly improved.[5]

Generalized Experimental Protocol for
Quantification using GC-MS

While a specific, published protocol for 2-Ethylhexyl acetate-d17 was not identified in the
search, a generalized experimental workflow for its use as an internal standard in Gas
Chromatography-Mass Spectrometry (GC-MS) is provided below. This protocol is based on
standard practices for the analysis of similar volatile organic compounds.

1. Preparation of Standards and Samples

e Stock Solutions: Prepare individual stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl
acetate-d17 in a suitable solvent (e.g., hexane, ethyl acetate).

» Calibration Standards: Prepare a series of calibration standards by spiking a known amount
of the 2-Ethylhexyl acetate stock solution into a blank matrix. Add a constant, known amount
of the 2-Ethylhexyl acetate-d17 internal standard stock solution to each calibration
standard.

o Sample Preparation: To the unknown sample, add the same constant, known amount of the
2-Ethylhexyl acetate-d17 internal standard solution.
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2. Sample Extraction (if necessary)

e For complex matrices (e.g., environmental samples, biological fluids), a sample extraction
step may be required. This could involve liquid-liquid extraction or solid-phase extraction.
The internal standard should be added before the extraction step to account for any losses.

3. GC-MS Analysis
« Injection: Inject an aliquot of the prepared standard or sample into the GC-MS system.

o Gas Chromatography: Use a suitable capillary column (e.g., a non-polar or mid-polar
column) to separate 2-Ethylhexyl acetate from other matrix components. The temperature
program should be optimized to achieve good peak shape and resolution.

e Mass Spectrometry: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode
for high sensitivity and selectivity. Monitor at least two characteristic ions for both 2-
Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

4. Data Analysis

e Quantification: Calculate the ratio of the peak area of a quantifier ion of 2-Ethylhexyl acetate
to the peak area of a quantifier ion of 2-Ethylhexyl acetate-d17.

» Calibration Curve: Plot the peak area ratio against the concentration of 2-Ethylhexyl acetate
for the calibration standards to generate a calibration curve.

o Concentration Determination: Determine the concentration of 2-Ethylhexyl acetate in the
unknown sample by interpolating its peak area ratio from the calibration curve.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.
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Caption: Relationship between 2-Ethylhexyl acetate and its deuterated internal standard.
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Caption: A generalized workflow for quantitative analysis using an internal standard.
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Caption: A plausible metabolic fate of 2-Ethylhexyl acetate via hydrolysis and subsequent
metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Application of 2-Ethylhexyl
acetate-d17: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403404#commercial-availability-of-2-ethylhexyl-
acetate-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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